Cas no 1261891-09-1 (5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol)

• Product Name: 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol
• CAS No: 1261891-09-1
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• MDL: MFCD18313958
• CID: 2761596
• PubChem ID: 53219636
• Update Time: 2025-08-04

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-2-FLUOROPHENOL
• 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol, 95%
• MFCD18313958
• 1261891-09-1
• DTXSID00684460
• 4'-Fluoro-3'-hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
• 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol

• MDL： MFCD18313958
• Inchi： 1S/C15H14FNO2/c1-17(2)15(19)11-5-3-10(4-6-11)12-7-8-13(16)14(18)9-12/h3-9,18H,1-2H3
• InChI Key： SQGRTVAESCRNQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 259.101
• Monoisotopic Mass: 259.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol

Introduction to 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol (CAS No. 1261891-09-1)

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol (CAS No. 1261891-09-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol consists of a phenolic moiety substituted with a fluoro group at the 2-position and a dimethylaminocarbonyl group at the 4-position of an adjacent phenyl ring. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol has also been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage, thereby protecting cells from oxidative stress-induced injury.

The pharmacokinetic properties of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, allowing for sustained therapeutic effects. Furthermore, it demonstrates low toxicity and good safety margins in preclinical studies, making it a suitable candidate for further clinical development.

In the realm of drug discovery, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol has been explored as a lead compound for the development of novel therapeutics. Its unique chemical structure provides a platform for structural modifications to optimize its biological activity and pharmacological properties. For example, researchers have synthesized various analogs by modifying the substituents on the phenolic and phenyl rings to enhance its potency and selectivity towards specific targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects in human subjects. These findings pave the way for further clinical investigations to establish its therapeutic potential.

Beyond its direct therapeutic applications, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol has also found utility as a research tool in academic and industrial settings. Its unique chemical properties make it an excellent probe for studying biological processes and validating therapeutic targets. For instance, it has been used in high-throughput screening assays to identify novel inhibitors of specific enzymes or pathways involved in disease pathogenesis.

In conclusion, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorophenol (CAS No. 1261891-09-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its anti-inflammatory, antioxidant, and pharmacokinetic properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.